Cas no 331760-58-8 (<br>ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarb oxylate)

• Product Name: <br>ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarb oxylate
• CAS No: 331760-58-8
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 3069362
• PubChem ID: 652693
• Update Time: 2025-06-14

<br>ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarb oxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarb oxylate
• 331760-58-8
• CHEMBL1371341
• ethyl 2-{[N-(2-hydroxyethyl)glycyl]amino}-4,5-dimethylthiophene-3-carboxylate
• starbld0015613
• Ethyl 2-(2-((2-hydroxyethyl)amino)acetamido)-4,5-dimethylthiophene-3-carboxylate
• MLS000070717
• AKOS000531114
• ethyl 2-[[2-(2-hydroxyethylamino)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate
• 2-[2-(2-Hydroxy-ethylamino)-acetylamino]-4,5-dimethyl-thiophene-3-carboxylic acid ethyl ester
• STK279828
• VS-00966
• ETHYL 2-{2-[(2-HYDROXYETHYL)AMINO]ACETAMIDO}-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
• HMS2285B04
• BBL001961
• SMR000009811
• ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate
• BIM-0016764.P001
• AG-690/40114323
• CS-0332929
• CCG-5754
• CBMicro_016694

• Inchi： 1S/C13H20N2O4S/c1-4-19-13(18)11-8(2)9(3)20-12(11)15-10(17)7-14-5-6-16/h14,16H,4-7H2,1-3H3,(H,15,17)
• InChI Key： PJNJMDKDGAOKMV-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(=O)OCC)=C1NC(CNCCO)=O

Computed Properties

• Exact Mass: 300.11437830Da
• Monoisotopic Mass: 300.11437830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Additional information on <br>ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarb oxylate

Comprehensive Overview of Ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate (CAS No. 331760-58-8)

In the realm of organic chemistry and pharmaceutical research, Ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate (CAS No. 331760-58-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiophene core and hydroxyethylamino side chain, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its synthetic versatility and bioactive potential, making it a subject of numerous studies.

The molecular structure of Ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate combines a thiophene ring with an ethyl ester group, which is further functionalized with a hydroxyethylamino moiety. This configuration allows for interactions with biological targets, such as enzymes or receptors, highlighting its relevance in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in this compound, as it serves as a valuable scaffold for virtual screening and molecular modeling.

One of the most frequently asked questions about CAS No. 331760-58-8 revolves around its synthesis and purification methods. Laboratory protocols often involve multi-step reactions, including amide coupling and esterification, to achieve high yields and purity. The compound's solubility in organic solvents like DMSO and methanol also makes it suitable for various experimental setups. Additionally, its stability under ambient conditions is a critical factor for storage and handling in research settings.

From an industrial perspective, Ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate is often discussed in the context of green chemistry and sustainable synthesis. With growing emphasis on eco-friendly processes, researchers are exploring catalytic methods and biodegradable reagents to produce this compound with minimal environmental impact. This aligns with global initiatives to reduce carbon footprints in chemical manufacturing.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that derivatives of 331760-58-8 may exhibit anti-inflammatory or antimicrobial properties, though further validation is required. The thiophene moiety, in particular, is known for its prevalence in FDA-approved drugs, which fuels speculation about its therapeutic applications. However, rigorous in vitro and in vivo studies are necessary to confirm these hypotheses.

In summary, Ethyl 2-({[(2-hydroxyethyl)amino]acetyl}amino)-4,5-dimethyl-3-thiophenecarboxylate (CAS No. 331760-58-8) represents a fascinating intersection of organic synthesis, drug development, and sustainable chemistry. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research. As advancements in AI and machine learning continue to reshape chemical exploration, this compound is likely to remain a focal point for innovation.